Cas no 1373503-54-8 (2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid)

• Product Name: 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid
• CAS No: 1373503-54-8
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280
• MDL: MFCD22199372
• CID: 4554761
• PubChem ID: 73977796
• Update Time: 2025-05-22

2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butoxycarbonyl)-3,3-difluoropiperidin-4-yl)acetic acid
• (3,3-Difluoro-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-4-piperidinyl)acetic acid
• 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid
• 4-Carboxymethyl-3,3-difluoro-piperidine-1-carboxylic acid tert-butyl ester
• EN300-6732095
• CS-W001429
• 2-(1-(t-Butoxycarbonyl)-3,3-difluoropiperidin-4-yl)acetic acid
• 2-{1-[(tert-butoxy)carbonyl]-3,3-difluoropiperidin-4-yl}acetic acid
• 2-(1-(tert-butoxycarbonyl)-3,3-difluoropiperidin-4-yl)aceticacid
• S11256
• AS-71948
• MFCD22199372
• VACJWZRQZZXARM-UHFFFAOYSA-N
• 2-[3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
• AB93266
• AKOS024246407
• 2-(1-(Boc)-3,3-difluoropiperidin-4-yl)acetic acid
• 2-[(4S)-1-[(tert-butoxy)carbonyl]-3,3-difluoropiperidin-4-yl]acetic acid
• 1373503-54-8
• SCHEMBL18280975
• YEC50354

• MDL： MFCD22199372
• Inchi： InChI=1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-5-4-8(6-9(16)17)12(13,14)7-15/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： VACJWZRQZZXARM-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CC(=O)O)C(C1)(F)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid

2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1373503-54-8, commonly referred to as 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and two fluorine atoms at the 3-position, along with an acetic acid moiety attached at the 4-position of the piperidine ring.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the Boc group in this compound suggests its potential role as a protecting group during synthetic processes, which is a common strategy in organic synthesis to facilitate multi-step reactions. The fluorine atoms at the 3-position of the piperidine ring introduce electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties.

One of the most intriguing aspects of 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with enhanced pharmacological profiles. For instance, the removal of the Boc group under specific conditions can yield a free amine, which can then be further functionalized to create diverse bioactive agents. This versatility makes it a valuable intermediate in drug discovery pipelines.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed that 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid exhibits favorable binding affinities towards certain enzymes and receptors, suggesting its potential role in therapeutic interventions. Furthermore, its structure has been optimized through iterative synthesis and screening processes to improve solubility and bioavailability.

In terms of synthesis, this compound is typically prepared via a multi-step process involving nucleophilic substitutions and coupling reactions. The introduction of the Boc group is often achieved through standard protection strategies, while the fluorination at the piperidine ring requires precise control over reaction conditions to ensure regioselectivity. These synthetic challenges highlight the need for advanced techniques in organic synthesis to produce high-quality samples for further study.

The application of 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid extends beyond traditional pharmaceuticals. Recent research has explored its use in agrochemicals and materials science due to its unique chemical properties. For example, its ability to form stable amide bonds makes it a promising candidate for developing biodegradable polymers with tailored mechanical properties.

Looking ahead, ongoing studies aim to elucidate the full scope of this compound's biological activities and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant drugs. As our understanding of this molecule deepens, it is likely that 2-(1-tert-butoxycarbonyl-3,3-difluoro-4-piperidyl)acetic acid will play an increasingly important role in advancing modern medicine.